Aurasperone B

• CAS RN: 41689-67-2
• Molecular Formula: C32H30O12
• Molecular Weight: 606.6 g/mol
• IUPAC Name: 7-(2,5-dihydroxy-6,8-dimethoxy-2-methyl-4-oxo-3H-benzo[g]chromen-10-yl)-2,5-dihydroxy-6,8-dimethoxy-2-methyl-3H-benzo[g]chromen-4-one
• InChI: InChI=1S/C32H30O12/c1-31(37)11-16(33)24-20(43-31)8-13-7-18(40-4)26(29(42-6)21(13)27(24)35)23-15-9-14(39-3)10-19(41-5)22(15)28(36)25-17(34)12-32(2,38)44-30(23)25/h7-10,35-38H,11-12H2,1-6H3
• InChI Key: VIFQAHKDYKZMMS-UHFFFAOYSA-N
• SMILES: CC1(CC(=O)C2=C(O1)C=C3C=C(C(=C(C3=C2O)OC)C4=C5C(=C(C6=C4C=C(C=C6OC)OC)O)C(=O)CC(O5)(C)O)OC)O
• melting_point: 186°C
• physical_description: Solid
• synonyms: aurasperone B

Description

Aurasperone B is a dimeric naphthopyran with formula C32H30O12, isolated from several Aspergillus species. It has a role as an Aspergillus metabolite and a marine metabolite. It is a biaryl, a polyphenol, an aromatic ether, a cyclic hemiketal, an aromatic ketone, a cyclic ketone and a naphtho-gamma-pyrone.
This compound belongs to the class of organic compounds known as naphthopyranones. Naphthopyranones are compounds containing a naphthopyran skeleton where a ring carbon bears a carboxylic acid group. Naphthtopyran is made up of the pyran ring fused to a naphthalene ring system. This compound exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, this compound is primarily located in the membrane (predicted from logP).

Scientific Research Applications

Isolation and Structural Analysis

Aurasperone B is a compound isolated from the fermentation broth of cultures like Aspergillus niger. It has been identified alongside other compounds in various studies focusing on the structural analysis of these metabolites. For example, a study by Bouras et al. (2005) isolated this compound from Aspergillus niger C-433 and performed extensive structural analysis using NMR spectroscopy and other methods (Bouras, Mathieu, Coppel, & Lebrihi, 2005). Similarly, Tanaka, Wang, and Namiki (1972) provided insights into the structure of aurasperone C, which is closely related to this compound (Tanaka, Wang, & Namiki, 1972).

Biological Activities

This compound and its derivatives have been studied for various biological activities. For instance, a study by Song et al. (2004) investigated the biological activities of naphtho-gamma-pyrones, including aurasperone A, and found inhibitory effects on xanthine oxidase and microbial pathogens (Song et al., 2004).

Antiviral and Antiproliferative Properties

Recent research has also explored the potential antiviral and antiproliferative properties of aurasperone derivatives. ElNaggar et al. (2022) found that aurasperone A inhibits SARS CoV-2 in vitro, suggesting a potential role in developing therapeutics against viral infections (ElNaggar et al., 2022). Additionally, Li et al. (2016) isolated aurasperone H, a derivative of this compound, from Aspergillus niger and found it to exhibit antiproliferative activity against certain cancer cell lines (Li et al., 2016).